BENGHE Foundational & Exploratory

Check Availability & Pricing

Didodecylbenzenesulphonic Acid: Molecular
Characterization and Technical Profiling

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Didodecylbenzenesulphonic acid
CAS No.: 28679-14-3
Cat. No.: B12798091
Get Quote
. J

Executive Summary & Nomenclature Clarification

Didodecylbenzenesulphonic acid (DDBSA-Di) is a high-molecular-weight, lipophilic
surfactant characterized by a benzene ring substituted with two dodecyl (

) chains and a sulfonic acid group.

Critical Distinction: In industrial and research contexts, this compound is frequently confused
with its mono-alkylated analog, Dodecylbenzenesulphonic acid (LABSA/Linear Alkylbenzene
Sulfonic Acid). The distinction is vital for formulation science: the di-alkylated species exhibits
significantly higher lipophilicity (LogP) and lower water solubility, altering its behavior in lipid-
based drug delivery systems (LBDDS) and emulsification processes.
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Dodecylbenzenesulphonic  Didodecylbenzenesulphonic
Feature

Acid (Mono) Acid (Di)
Abbreviation LABSA / DDBSA Di-DDBSA
1( 2(
Alkyl Chains
) )
Formula
Mol.[1] Weight ~326.5 g/mol ~494.8 g/mol
] Detergency, Hydrophilic Lipophilic Dispersant,
Primary Use - ) .
Emulsifier Lubricant Additive

Chemical Identity and Properties
Molecular Formula and Weight

The stoichiometry of Didodecylbenzenesulphonic acid is derived from the dialkylation of the

benzene core followed by sulfonation.[1]

Chemical Formula:

[1]

Molecular Weight:

CAS Number: 28679-14-3[1]

IUPAC Name: 2,3-didodecylbenzenesulfonic acid (Note: Industrial grades are typically
isomeric mixtures, often 2,4- or 2,5-substituted due to steric hindrance).[1]

Structural Logic

The molecule consists of three functional domains:

e Aromatic Core: Provides
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stacking capability.

e Dual Aliphatic Tails (

): Creates a bulky hydrophobic domain, preventing tight packing in micelles and favoring the
formation of reverse micelles or water-in-oil (W/O) emulsions.

» Sulfonic Head Group: A strong acid moiety (

) ensuring anionic character over a wide pH range.

Physicochemical Data Table

Property Value / Description

Appearance Viscous amber to dark brown liquid

Soluble in non-polar solvents (Hexane,

Solubility . .
Toluene), Oils; Insoluble in water
Density ~0.95 - 1.02 g/cm3 (varies by isomer ratio)
Boiling Point >204°C (Decomposes prior to boiling)
o Corrosive to metals (requires stainless steel or
Corrosivity

glass lining)

Synthesis and Impurity Profiling

The presence of Didodecylbenzenesulphonic acid is often a result of "over-alkylation" during
the production of linear alkylbenzenes (LAB). However, for specialized applications requiring
high lipophilicity, it is synthesized intentionally.

Synthesis Pathway (Friedel-Crafts)
The synthesis involves a sequential Friedel-Crafts alkylation using HF or

catalysts, followed by sulfonation with

or Oleum.
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Figure 1: Stepwise synthesis pathway from benzene to didodecylbenzenesulphonic acid
showing the double alkylation requirement.[1]

Analytical Characterization Protocol

To validate the identity of

and distinguish it from mono-alkylated impurities, a Reverse-Phase HPLC (RP-HPLC) method
is required. The dual alkyl chains significantly increase retention time on C18 columns
compared to standard LABSA.

High-Performance Liquid Chromatography (HPLC)
Method

Objective: Separate Mono- (

) and Di- (

) alkylbenzene sulfonates.

e Column: C18 (Octadecylsilyl),
particle size.

¢ Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA).

o Mobile Phase B: Acetonitrile (ACN) + 0.1% TFA.
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o Gradient:
o 0-5 min: 70% B (Isocratic hold for Mono-elution).
o 5-20 min: Ramp to 100% B (Elution of Di-alkyl species).
o 20-30 min: Hold 100% B.

e Detection: UV at 220 nm (aromatic ring absorption).

Mass Spectrometry (MS) Validation

Direct infusion ESI-MS (Electrospray lonization) in negative mode is the gold standard for
confirmation.

e Target lon (

Calculate exact mass:

o

[¢]

Scan Range: 200-800 m/z.

[¢]

Interpretation: Look for the parent peak at m/z 493.8.

[e]

Note: A peak at m/z 325.5 indicates mono-alkyl contamination (
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Sample Preparation
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Figure 2: Analytical workflow for separating and identifying Didodecylbenzenesulphonic acid

from mono-alkylated contaminants.

Applications in R&D and Drug Delivery

The unique "double-tail" geometry of Didodecylbenzenesulphonic acid gives it a critical

packing parameter (CPP) > 1, making it distinct from standard detergents.

» Reverse Micelle Formation: Unlike mono-alkyl sulfonates which form normal micelles in

water, the bulky tail of the di-dodecyl variant favors the formation of reverse micelles in

organic solvents. This is crucial for encapsulating hydrophilic drugs within lipophilic vehicles.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12798091/docs?utm_src=pdf-body-img#didodecylbenzenesulphonic-acid-molecular-characterization-and-technical-profiling
https://www.benchchem.com/product/b12798091/docs?utm_src=pdf-body#didodecylbenzenesulphonic-acid-molecular-characterization-and-technical-profiling
https://www.benchchem.com/product/b12798091/docs?utm_src=pdf-body#didodecylbenzenesulphonic-acid-molecular-characterization-and-technical-profiling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12798091?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Overbased Sulfonates: In the lubricant and additive industry, the calcium salt of
didodecylbenzenesulphonic acid is used to suspend calcium carbonate, neutralizing
acidic combustion byproducts.

o Enhanced Oil Recovery (EOR): Its ultra-low interfacial tension with heavy crude oils makes it
a candidate for tertiary oil recovery formulations where standard LABSA fails.

References

» National Center for Biotechnology Information. (2024). PubChem Compound Summary for
CID 25457, Dodecylbenzenesulphonic acid. (Note: Reference for Mono-alkyl comparison).
Retrieved from [Link]

o Taylor & Francis. (2020). Dodecylbenzene — Knowledge and References. Retrieved from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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